Cas no 598-23-2 (3-Methyl-1-butyne)

3-Methyl-1-butyne (CAS 598-23-2) is a terminal alkyne with the molecular formula C5H8. This colorless, volatile liquid is characterized by its triple bond at the terminal carbon, making it a valuable building block in organic synthesis. Its structure features a methyl group at the 3-position, which influences its reactivity in selective transformations. The compound is particularly useful in Sonogashira coupling reactions, metal-alkyne complex formation, and as a precursor for pharmaceuticals and specialty chemicals. Its relatively low boiling point (38-40°C) facilitates easy handling and purification. The terminal alkyne functionality enables efficient click chemistry applications, while the branched structure contributes to steric effects in reaction pathways. Proper handling requires attention to its flammability and potential peroxide formation.

3-Methyl-1-butyne structure

Product Name:3-Methyl-1-butyne

CAS No:598-23-2

MF:C₅H₈

MW:68.1170215606689

MDL:MFCD00039853

CID:385495

PubChem ID:329765007

Update Time:2025-07-02

3-Methyl-1-butyne Chemical and Physical Properties

Names and Identifiers

- 1-Butyne,3-methyl- (6CI,7CI,8CI,9CI)
- 3-Methyl-1-butyne
- 3-methylbut-1-yne
- 1-Isopentyne
- 2-Methyl-3-butyne
- 3,3-Dimethyl-1-propyne
- Isopropylacetylene
- Isopropylethyne
- 1-Butyne, 3-methyl-
- Isopentyne
- Isopropyl acetylene
- 3-Methylbutyne
- USCSRAJGJYMJFZ-UHFFFAOYSA-N
- 3-methyl-but-1-yne
- 3-METHYL,1-BUTYNE
- (CH3)2CHC.$.CH
- AB1003686
- ST45021441
- 1-Butyne,3-methyl-
- JG5EYU99C4
- InChI=1/C5H8/c1-4-5(2)3/h1,5H,2-3H
- Q27159572
- EINECS 209-925-6
- MFCD00039853
- EN300-104113
- AKOS006237675
- 3-Methyl-1-butyne, 95%
- 598-23-2
- CHEBI:87379
- BOC-D-aminobutyric acid
- DTXSID40208528
- NS00043248
- UNII-JG5EYU99C4
- DTXCID90131019
- DTXSID10205423
- MDL： MFCD00039853
- Inchi： 1S/C5H8/c1-4-5(2)3/h1,5H,2-3H3
- InChI Key： USCSRAJGJYMJFZ-UHFFFAOYSA-N
- SMILES： C(C#C)(C)C

Computed Properties

Exact Mass: 68.06260
Monoisotopic Mass: 68.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 5
Rotatable Bond Count: 0
Complexity: 51.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.7
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: colorless liquid
Density: 0.666 g/mL at 25 °C(lit.)
Melting Point: -89.7°C
Boiling Point: 29,5°C
Flash Point: Fahrenheit: -22 ° f
Celsius: -30 ° c
Refractive Index: n20/D 1.374
Water Partition Coefficient: Miscible with alcohol. Immiscible with water.
PSA: 0.00000
LogP: 1.27560
Solubility: Insoluble in water, soluble in ether and ethanol.

3-Methyl-1-butyne Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H224
Warning Statement： P210
Hazardous Material transportation number：3295
WGK Germany：3
Hazard Category Code： 12
Safety Instruction： 3/7-9-16-33
RTECS：SJ6069000
Hazardous Material Identification：
Packing Group：II
Hazard Level：3.1
Safety Term：3.1
Packing Group：II
Risk Phrases：R11
HazardClass：3.1
PackingGroup：II
Storage Condition：2-8°C

3-Methyl-1-butyne Pricemore >>

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abcr	AB355549-5 g	3-Methyl-1-butyne, 96%; .	598-23-2	96%	5 g	€95.60	2023-07-19
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